
Technical Monograph: 3-(2-Bromoethyl)pyridine
Hydrobromide[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
3-(2-Bromoethyl)pyridine

hydrobromide

CAS No.: 41039-91-2

Cat. No.: B1290233

Get Quote

Executive Summary
3-(2-Bromoethyl)pyridine hydrobromide (CAS: 41039-91-2) is a bifunctional pyridine

derivative serving as a robust electrophile in organic synthesis.[1] It is primarily employed to

introduce the 2-(3-pyridyl)ethyl moiety—a structural homolog of the nicotine pharmacophore—

into secondary amines and thiols. Unlike its 2-substituted isomer, which is prone to

intramolecular cyclization, the 3-substituted isomer exhibits superior stability, making it a

preferred building block for developing nicotinic acetylcholine receptor (nAChR) ligands and

other pyridine-containing therapeutics.

Chemical Identity & Properties
The compound exists as a hydrobromide salt, which confers stability against polymerization

and autoxidation compared to the free base.
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Property Data

IUPAC Name 3-(2-Bromoethyl)pyridine hydrobromide

CAS Number 41039-91-2

Molecular Formula C₇H₈BrN[1][2] · HBr (C₇H₉Br₂N)

Molecular Weight 266.96 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents

Melting Point 150–155 °C (Decomposes)

Storage
Hygroscopic; Store under inert atmosphere

(Argon/Nitrogen) at 2–8°C

Synthesis Protocol
The industrial and laboratory standard for synthesizing 3-(2-Bromoethyl)pyridine
hydrobromide involves the nucleophilic substitution of 3-pyridineethanol using concentrated

hydrobromic acid.

Reaction Scheme
The conversion proceeds via an

mechanism where the hydroxyl group is protonated to form a good leaving group (

), followed by displacement by the bromide ion.
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Protonation
(Oxonium Ion)

+ 48% HBr (aq)
Reflux Nucleophilic Attack

(Br- displaces H2O)
- H2O 3-(2-Bromoethyl)pyridine HBr

(Final Salt)
Crystallization

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the conversion of 3-pyridineethanol to the hydrobromide salt.
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Step-by-Step Methodology
Reagents: 3-Pyridineethanol (1.0 eq), Hydrobromic acid (48% aq, 10.0 eq).

Setup: Charge a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser with 3-pyridineethanol.

Acid Addition: Slowly add 48% aqueous HBr. The reaction is exothermic; cooling in an ice

bath during addition is recommended to prevent splashing.

Reflux: Heat the mixture to reflux (approx. 126°C) for 12–16 hours. Monitor consumption of

starting material via TLC (MeOH:DCM 1:9) or LC-MS.

Concentration: Cool the reaction mixture to room temperature. Remove excess water and

HBr under reduced pressure (rotary evaporator) to yield a viscous brown oil.

Crystallization: Triturate the residue with absolute ethanol or a mixture of isopropanol/ether. A

white to off-white solid will precipitate.

Purification: Filter the solid and wash with cold diethyl ether. Recrystallize from

ethanol/isopropanol if high purity (>98%) is required.

Drying: Dry the salt in a vacuum oven at 40°C over

to remove residual moisture.

Applications in Medicinal Chemistry
The 3-pyridylethyl group is a "privileged scaffold" in neurochemistry. The ethyl linker provides

rotational freedom distinct from the rigid pyrrolidine ring of nicotine, allowing for the exploration

of novel binding pockets in nAChRs.

N-Alkylation of Secondary Amines
The primary utility of this compound is the alkylation of secondary amines to generate tertiary

amine libraries. This is a standard workflow in the synthesis of homonicotine derivatives.

General Protocol:
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Solvent: Acetonitrile or DMF (anhydrous).

Base:

or

(3.0 eq) to neutralize the HBr salt and scavenge acid generated during alkylation.

Temperature: 60–80°C.

Reagents:
3-(2-Bromoethyl)pyridine HBr
+ Secondary Amine (R2NH)

Base Activation:
K2CO3 neutralizes HBr salt
Free base generated in situ

Sn2 Reaction:
Amine attacks Alkyl Bromide

Workup:
Filter inorganic salts
Evaporate solvent

Target Molecule:
N-(2-(3-pyridyl)ethyl)amine

Click to download full resolution via product page

Figure 2: Workflow for the synthesis of tertiary amines using 3-(2-Bromoethyl)pyridine HBr.

Structural Advantages
Metabolic Stability: The pyridine ring is less susceptible to oxidative metabolism compared to

phenyl rings in certain contexts.
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Basicity Modulation: The pyridine nitrogen (

) allows for pH-dependent solubility and binding interactions, distinct from the aliphatic amine
introduced during alkylation.

Handling & Safety (E-E-A-T)
Warning: This compound is an alkylating agent and a corrosive salt. Strict adherence to safety

protocols is mandatory.

Hazards: Causes severe skin burns and eye damage (H314). Harmful if swallowed (H302).

[1] Respiratory irritant (H335).[1]

Engineering Controls: All operations must be performed in a functioning chemical fume hood.

PPE: Wear nitrile gloves (double gloving recommended), chemical safety goggles, and a lab

coat.

Spill Management: Neutralize spills with sodium bicarbonate before cleaning. Do not use

water initially as it may spread the corrosive salt.

Stability: The hydrobromide salt is hygroscopic. Exposure to moisture will lead to "caking"

and difficulty in accurate weighing. Store in a desiccator or under inert gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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